Cas no 15364-45-1 (L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI))

• Product name: L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI)
• CAS No: 15364-45-1
• MF: C₂₁H₂₄N₂O₇
• MW: 416.42446
• CID: 120936
• PubChem ID: 4064325

L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI)
• methyl 3-hydroxy-2-[[3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoate
• Z-tyr-ser-ome
• Z-TYR-TYR-OH
• N-Benzyloxycarbonyl-Tyr-Ser-methylester
• N-Carbobenzyloxy-L-tyrosyl-L-serinmethylester
• Z-Tyr-Ser methyl ester
• N-CBZ-TYR-SER METHYL ESTER
• Z-L-TYROSYL-L-SERINE METHYL ESTER
• N-carbobenzyloxy-Tyr-Ser methyl ester
• N-BENZYLOXYCARBONYL-L-TYROSYL-L-SERINE METHYL ESTER
• DTXSID40398933
• AKOS024386248
• 15364-45-1

• Inchi： InChI=1S/C21H24N2O7/c1-29-20(27)18(12-24)22-19(26)17(11-14-7-9-16(25)10-8-14)23-21(28)30-13-15-5-3-2-4-6-15/h2-10,17-18,24-25H,11-13H2,1H3,(H,22,26)(H,23,28)
• InChI Key： UVWDERLOWWHARO-UHFFFAOYSA-N
• SMILES： COC(C(NC(C(CC1C=CC(O)=CC=1)NC(OCC1C=CC=CC=1)=O)=O)CO)=O

Computed Properties

• Exact Mass: 416.15800
• Monoisotopic Mass: 416.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 134.19000
• LogP: 1.66160

L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI) Security Information

• WGK Germany：3